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Compound of Interest

Compound Name: 24-Methylenecycloartanone

Cat. No.: B14760186 Get Quote

An In-depth Technical Guide to 24-
Methylenecycloartanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of

24-Methylenecycloartanone, a significant triterpenoid found in various plant species. This

document includes its structural details, physicochemical properties, an experimental protocol for its

isolation, and a summary of crystallographic data.

Chemical Structure and Identification
24-Methylenecycloartanone is a tetracyclic triterpenoid characterized by a cycloartane skeleton. Its

structure consists of three six-membered rings, one five-membered ring, and a distinctive

cyclopropane ring.

IUPAC Name: (1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-6-methyl-5-

methylideneheptan-2-yl]pentacyclo[9.7.0.0¹,³.0³,⁸.0¹²,¹⁶]octadecan-6-one[1]

Chemical Formula: C₃₁H₅₀O[1]

SMILES String: C--INVALID-LINK--

[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CCC(=O)C5(C)C)C)C[1]

CAS Number: 1449-08-7[1][2]
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The molecule's rings (A, B, and C) adopt chair conformations, while the D ring has an envelope

conformation.

Caption: Chemical structure of 24-Methylenecycloartanone.

Physicochemical Properties
A summary of the key physicochemical properties of 24-Methylenecycloartanone is provided in the

table below.

Property Value Reference

Molecular Weight 438.73 g/mol [2]

Exact Mass 438.386166214 Da [1]

Physical Description Powder [3]

Melting Point 111-112 °C [2]

Boiling Point (Predicted) 510.4 ± 19.0 °C at 760 mmHg [2][4]

Density (Predicted) 1.00 ± 0.1 g/cm³ [2][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl Acetate,

DMSO, Acetone

[3]

Experimental Protocols
An established protocol for the isolation of 24-Methylenecycloartanone from the whole plant of

Ainsliaea henryi is as follows:

Extraction: The dried and powdered plant material (5 kg) is subjected to reflux with 95% ethanol

(50 L) for 1 hour. This process is repeated three times.

Solvent Removal: The ethanol is removed from the combined extracts under reduced pressure.

Partitioning: The resulting extract is suspended in water and successively partitioned with

petroleum ether, chloroform, ethyl acetate, and n-butanol.
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Chromatography: The petroleum ether soluble fraction (100 g) is subjected to silica gel column

chromatography.

Elution: A gradient elution is performed using a petroleum ether/acetone solvent system, starting

from a ratio of 30:1 and gradually increasing to 10:1 (v/v).

Purification: 24-Methylenecycloartanone is obtained from the fraction eluted with petroleum

ether/acetone at a 20:1 ratio.

The chemical structure of 24-Methylenecycloartanone has been elucidated and confirmed using a

combination of modern spectroscopic techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and 2D-NMR experiments

are pivotal for determining the connectivity of protons and carbons, as well as the stereochemistry

of the molecule.

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern, which aids in confirming the molecular formula and structural features.

X-ray Crystallography: Single-crystal X-ray diffraction analysis provides the precise three-

dimensional arrangement of atoms in the crystalline state, confirming the overall structure and

stereochemistry.

Quantitative Data
The following table summarizes the crystallographic data for 24-Methylenecycloartanone.
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Parameter Value

Empirical formula C₃₁H₅₀O

Formula weight 438.71

Crystal system Monoclinic

Space group P2₁

a (Å) 9.918 (5)

b (Å) 10.212 (6)

c (Å) 14.077 (7)

β (°) 108.542 (6)

Volume (Å³) 1351.7 (12)

Z 2

Logical Relationships of 24-Methylenecycloartanone
As a complex natural product, the study of 24-Methylenecycloartanone involves several

interconnected concepts. The following diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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